Cas no 1152680-68-6 (3-[5-amino-3-(4-methylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione)

• Product Name: 3-[5-amino-3-(4-methylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione
• CAS No: 1152680-68-6
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• MDL: MFCD11986932
• CID: 4681534
• PubChem ID: 43336853
• Update Time: 2023-11-20

3-[5-amino-3-(4-methylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxidotetrahydro-3-thienyl)-3-(4-methylphenyl)-1H-pyrazol-5-amine
• 3-(5-amino-3-(p-tolyl)-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• SBB076523
• 3-[5-amino-3-(4-methylphenyl)pyrazolyl]thiolane-1,1-dione
• 3-[5-amino-3-(4-methylphenyl)pyrazol-1-yl]-1
• E6-thiolane-1,1-dione
• 3-[5-amino-3-(4-methylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione

• MDL： MFCD11986932
• Inchi： 1S/C14H17N3O2S/c1-10-2-4-11(5-3-10)13-8-14(15)17(16-13)12-6-7-20(18,19)9-12/h2-5,8,12H,6-7,9,15H2,1H3
• InChI Key： HUMRIBYHMWHGFW-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C2C=CC(C)=CC=2)=N1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• Topological Polar Surface Area: 86.4

Experimental Properties

• Color/Form: No data avaiable

3-[5-amino-3-(4-methylphenyl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles